4-(benzylsulfonyl)-1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidine

• IUPAC Name: 4-benzylsulfonyl-1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidine
• InChI: InChI=1S/C17H23N3O4S2/c1-14-18-17(12-19(14)2)26(23,24)20-10-8-16(9-11-20)25(21,22)13-15-6-4-3-5-7-15/h3-7,12,16H,8-11,13H2,1-2H3
• InChI Key: AIAZTEMBCUUDKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C17H23N3O4S2
• Molecular Weight: 397.5 g/mol

Description

4-(benzylsulfonyl)-1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidine is a chemical compound that is widely used in scientific research. It is a piperidine derivative that has been synthesized using various methods. This compound has been found to have significant biochemical and physiological effects, making it an essential tool in the study of different biological processes.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthetic Approaches and Spectral Analysis : Research on related compounds, such as 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, highlights the synthetic pathways and spectral analysis methods used to create and characterize sulfonamide derivatives. These compounds exhibit biological activities, indicating their potential in drug discovery and development (Khalid et al., 2016).

Antimicrobial Activities : Certain derivatives synthesized from related chemical frameworks have been shown to possess antimicrobial properties. This suggests potential applications in developing new antimicrobial agents for treating infections (Khalid et al., 2016).

Pharmacological Properties

Receptor Ligand Binding and Antagonistic Effects : Some derivatives of closely related chemical structures have been found to act as ligands for specific receptors, exhibiting potent antagonistic effects. This opens up possibilities for the compound to be used in neurological research and as a potential therapeutic agent for neurological disorders (Wright et al., 1999).

Material Science and Chemical Analysis

Metal Oxide Solubilization : Carboxyl-functionalized task-specific ionic liquids, related in structural functionality, have shown efficacy in solubilizing metal oxides. This suggests potential applications in material science, particularly in metal processing and recycling (Nockemann et al., 2008).

Analytical Applications : The development of sensitive and selective methods for chemical analysis, such as the determination of non-peptide oxytocin receptor antagonists in human plasma, demonstrates the potential utility of related compounds in bioanalytical chemistry (Kline et al., 1999).